diphosphoric acid, strontium salt

• CAS No.: 19262-95-4
• Molecular Formula: O7P2Sr2
• Molecular Weight: 349.183322
• Synonyms: diphosphoric acid, strontium salt

Description

Diphosphoric acid, strontium salt (Sr₂P₂O₇), also known as strontium pyrophosphate, is an inorganic compound composed of strontium cations (Sr²⁺) and pyrophosphate anions (P₂O₇⁴⁻). It is characterized by its crystalline structure and low solubility in water . This compound is notable for its stability at high temperatures, making it suitable for applications in ceramics, luminescent materials (especially when doped with europium), and pyrotechnics due to strontium’s flame-red emission properties . Its IUPAC name is distrontium; phosphonato phosphate, and it has a molecular weight of 349.6 g/mol .

Comparison with Similar Compounds

Chemical and Physical Properties

Compound Name	Chemical Formula	Molecular Weight (g/mol)	Solubility in Water	Key Applications
Strontium pyrophosphate	Sr₂P₂O₇	349.6	Low solubility	Ceramics, luminescent materials, pyrotechnics
Sodium acid pyrophosphate	Na₂H₂P₂O₇	221.94	Highly soluble	Food additive (leavening agent, buffering agent)
Tetrasodium pyrophosphate	Na₄P₂O₇	265.90	Highly soluble	Detergents, water softening, food emulsifier
Calcium diphosphate	Ca₂P₂O₇	254.12	Insoluble	Fertilizers, dental materials
Ammonium diphosphate	NH₄H₃P₂O₇	195.00	Moderately soluble	Flame retardants, laboratory reagents
Ferric pyrophosphate	Fe₄(P₂O₇)₃	745.21	Low solubility	Iron supplements, food fortification

Key Differentiators

• Solubility : Sodium salts exhibit high solubility, making them ideal for aqueous applications, whereas strontium, calcium, and iron salts are preferred in solid-state or controlled-release systems.
• Regulatory Status : Sodium and ammonium salts dominate food and pharmaceutical industries, while strontium and calcium variants are restricted to industrial or agricultural uses.
• Thermal Stability : Strontium pyrophosphate outperforms others in high-temperature environments, critical for ceramics and pyrotechnics .

Q & A

Basic Research Questions

Q. What are the established synthesis methods for diphosphoric acid, strontium salt (Sr₂P₂O₇), and how do reaction conditions influence product purity?

• Methodology :

• Solid-state synthesis : Mix stoichiometric amounts of SrCO₃ and NH₄H₂PO₄, followed by calcination at 900–1100°C. Phase purity is confirmed via X-ray diffraction (XRD) .
• Solution precipitation : React Sr(NO₃)₂ with Na₄P₂O₇ in aqueous medium, followed by filtration and drying. Excess phosphate precursors may reduce Sr²⁺ loss during crystallization .
• Key factors : Temperature control avoids SrO impurities; pH adjustments (neutral to slightly acidic) optimize precipitate yield.

Q. Which spectroscopic and crystallographic techniques are most effective for characterizing Sr₂P₂O₇?

• Techniques :

• XRD : Determines crystal structure (e.g., monoclinic vs. orthorhombic phases) and lattice parameters. Match against reference ICDD PDF-4+ entries .
• FTIR : Identifies P–O–P bridging vibrations (~725 cm⁻¹) and Sr–O bonding (~450 cm⁻¹) .
• SEM-EDS : Confirms morphology (e.g., granular vs. plate-like crystals) and stoichiometric Sr/P ratios (~1:1) .

Advanced Research Questions

Q. How can SHELX software be applied to refine the crystal structure of Sr₂P₂O₇ from X-ray diffraction data?

• Methodology :

• Use SHELXT for initial structure solution via dual-space algorithms, then refine with SHELXL using least-squares minimization. Anisotropic displacement parameters improve accuracy for Sr²⁺ sites .
• Validate with R-factors (R₁ < 5% for high-resolution data). Twinning or disorder (e.g., partial Sr occupancy) requires constraints in SHELX .

Q. What are the implications of europium doping on the structural and luminescent properties of Sr₂P₂O₇?

• Findings :

• Structural : Eu³⁺ substitutes at Sr²⁺ sites, creating oxygen vacancies for charge balance. Rietveld refinement (XRD) reveals lattice expansion .
• Luminescence : Eu-doped Sr₂P₂O₇ exhibits red emission (⁵D₀ → ⁷F₂ transitions at 612 nm) under UV excitation. Quantum yield depends on doping concentration (optimal ~5 mol%) .

Q. How does the thermal stability of Sr₂P₂O₇ compare to other alkaline earth pyrophosphates under high-temperature conditions?

• Comparative Analysis :

• Decomposition : Sr₂P₂O₇ remains stable up to ~1200°C, while Ca₂P₂O₇ (melting point 1230°C) forms β-Ca₃(PO₄)₂ above 900°C .
• Application : Sr₂P₂O₇’s higher thermal stability makes it suitable for high-temperature coatings, unlike Mg₂P₂O₇, which degrades at 800°C .

Data Contradiction Analysis

• Synthesis Yield Discrepancies : Reports of SrO impurities in solid-state synthesis may stem from insufficient calcination time or SrCO₃ incomplete decomposition. Thermogravimetric analysis (TGA) is recommended to optimize heating rates .